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Compound of Interest

Compound Name: 7-Chlorobicyclo(2.2.1)heptane
CAS No.: 765-80-0
Cat. No.: B16132506

Get Quote
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The molecular weight of a chemical compound is the sum of the atomic weights of its
constituent atoms. For the compound C7H11Cl, this involves the atomic weights of Carbon (C),
Hydrogen (H), and Chlorine (Cl).

Atomic Weights of Constituent Elements

To calculate the molecular weight, the standard atomic weights of each element are required.
These are typically expressed in atomic mass units (amu).

e Carbon (C): The atomic weight of carbon is approximately 12.011 amu.[1][2] This value is a
weighted average of its natural isotopes, primarily carbon-12 and carbon-13.[3][4]

e Hydrogen (H): The atomic weight of hydrogen is approximately 1.008 amu.[5][6][7] This
reflects the natural abundance of its isotopes, predominantly protium (*H).

e Chlorine (Cl): The atomic weight of chlorine is approximately 35.45 amu.[8][9] This average
is derived from its two stable isotopes, chlorine-35 and chlorine-37, which are found in nature
at abundances of roughly 75% and 25%, respectively.[10][11]

Calculation of Molecular Weight
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The molecular formula C7H11Cl indicates that the molecule contains:
e 7 Carbon atoms

e 11 Hydrogen atoms

e 1 Chlorine atom

The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Cl atoms x Atomic weight of CI)

(7 x 12.011 amu) + (11 x 1.008 amu) + (1 x 35.45 amu)
» Contribution from Carbon: 84.077 amu

o Contribution from Hydrogen: 11.088 amu

» Contribution from Chlorine: 35.45 amu

Summing these values gives the total molecular weight:
84.077 + 11.088 + 35.45 = 130.615 amu

This calculated value represents the average molecular mass of the compound.

Atomic Weight Total Weight

Element Symbol Quantity

(amu) (amu)
Carbon C 7 12.011 84.077
Hydrogen H 11 1.008 11.088
Chlorine Cl 1 35.45 35.45
Total 130.615
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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